Cas no 2418719-34-1 (methyl 2-(3-{(tert-butoxy)carbonylamino}-2-methyl-5-(piperazin-1-yl)phenyl)acetate)

• Product Name: methyl 2-(3-{(tert-butoxy)carbonylamino}-2-methyl-5-(piperazin-1-yl)phenyl)acetate
• CAS No: 2418719-34-1
• MF: C₁₉H₂₉N₃O₄
• MW: 363.451265096664
• CID: 5679494
• PubChem ID: 165860817
• Update Time: 2025-06-12

methyl 2-(3-{(tert-butoxy)carbonylamino}-2-methyl-5-(piperazin-1-yl)phenyl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(3-{[(tert-butoxy)carbonyl]amino}-2-methyl-5-(piperazin-1-yl)phenyl)acetate
• EN300-26628341
• 2418719-34-1
• methyl 2-(3-{(tert-butoxy)carbonylamino}-2-methyl-5-(piperazin-1-yl)phenyl)acetate

• Inchi： 1S/C19H29N3O4/c1-13-14(11-17(23)25-5)10-15(22-8-6-20-7-9-22)12-16(13)21-18(24)26-19(2,3)4/h10,12,20H,6-9,11H2,1-5H3,(H,21,24)
• InChI Key： XVOJZPJZUFAWSD-UHFFFAOYSA-N
• SMILES： O(C(NC1C(C)=C(CC(=O)OC)C=C(C=1)N1CCNCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 363.21580641g/mol
• Monoisotopic Mass: 363.21580641g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 79.9Ų

Additional information on methyl 2-(3-{(tert-butoxy)carbonylamino}-2-methyl-5-(piperazin-1-yl)phenyl)acetate

Recent Advances in the Study of Methyl 2-(3-{(tert-butoxy)carbonylamino}-2-methyl-5-(piperazin-1-yl)phenyl)acetate (CAS: 2418719-34-1)

The compound methyl 2-(3-{(tert-butoxy)carbonylamino}-2-methyl-5-(piperazin-1-yl)phenyl)acetate (CAS: 2418719-34-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a tert-butoxycarbonyl (Boc) protected amine and a piperazine moiety, has shown promising potential in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and applications as a key intermediate in the preparation of pharmacologically active compounds.

One of the most notable advancements in the study of this compound is its role as a precursor in the synthesis of small molecule inhibitors targeting protein-protein interactions (PPIs). Researchers have demonstrated that the piperazine ring in the structure can be further functionalized to enhance binding affinity and selectivity for specific biological targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the development of novel kinase inhibitors, showcasing its versatility in medicinal chemistry applications.

In addition to its utility in drug discovery, recent investigations have explored the pharmacokinetic properties of methyl 2-(3-{(tert-butoxy)carbonylamino}-2-methyl-5-(piperazin-1-yl)phenyl)acetate. Studies have indicated that the Boc-protected amine group improves the compound's stability under physiological conditions, making it a suitable candidate for further optimization. Furthermore, its moderate lipophilicity and favorable solubility profile have been identified as advantageous for oral bioavailability, a critical factor in drug development.

Another area of interest is the compound's potential application in the development of imaging agents. A 2024 study published in Chemical Communications reported the successful conjugation of this molecule with fluorescent probes, enabling its use in real-time imaging of cellular processes. This breakthrough opens new avenues for studying disease mechanisms and evaluating drug efficacy in preclinical models.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of methyl 2-(3-{(tert-butoxy)carbonylamino}-2-methyl-5-(piperazin-1-yl)phenyl)acetate. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce production costs. For example, a team of researchers from the University of Cambridge recently proposed a novel catalytic method that significantly enhances the efficiency of the final coupling step, as detailed in a 2024 publication in Organic Process Research & Development.

In conclusion, methyl 2-(3-{(tert-butoxy)carbonylamino}-2-methyl-5-(piperazin-1-yl)phenyl)acetate (CAS: 2418719-34-1) represents a valuable scaffold in medicinal chemistry with diverse applications. Its structural versatility, combined with recent advancements in synthesis and biological evaluation, positions it as a compound of high interest for future research. Continued exploration of its pharmacological properties and optimization of its synthetic accessibility will likely yield further breakthroughs in drug discovery and chemical biology.